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Compound of Interest

Compound Name: Cyclohexadecanone

Cat. No.: B1615262

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclohexadecanone is a synthetic macrocyclic musk, highly valued in the fragrance industry
for its pleasant, warm, and musky odor profile.[1] Beyond its own scent contribution,
Cyclohexadecanone serves as an excellent fixative, enhancing the longevity and stability of
perfume compositions.[2] Fixatives are essential components in perfumery that reduce the
evaporation rate of more volatile fragrance ingredients, thereby prolonging the overall scent
experience.[2] This document provides detailed application notes and experimental protocols
for researchers and professionals interested in utilizing Cyclohexadecanone as a fragrance
fixative.

Odor Profile of Cyclohexadecanone: A warm, floral, woody, and diffusive musk odor with a
sweet musk dry-down.[3]

Mechanism of Action

Fragrance fixatives, including Cyclohexadecanone, function by lowering the vapor pressure of
the more volatile components in a perfume formulation. This is achieved through intermolecular
interactions, such as van der Waals forces, with the fragrance molecules. By forming a less
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volatile matrix, Cyclohexadecanone slows the release of top and middle notes, leading to a
more linear and extended fragrance profile.

Applications and Recommended Usage Levels

Cyclohexadecanone is a versatile ingredient suitable for a wide range of product applications
due to its stability and fixative properties.

Recommended
Product Application Concentration (% by Stability
weight of total product)

Fine Fragrances (Eau de

) 0.5-5.0% Very Good
Parfum, Extrait de Parfum)
Eau de Toilette / Eau de

0.2-2.0% Very Good

Cologne
Body Lotions & Creams 0.1-1.0% Good
Shampoos & Conditioners 0.1-0.8% Very Good
Soaps (Bar and Liquid) 0.2-1.5% Very Good
Antiperspirants & Deodorants 0.1-0.5% Good
Powders 0.2-1.0% Very Good

Note: The optimal concentration can vary depending on the desired fragrance profile and the
other ingredients in the formulation. It is recommended to start with a low concentration and
incrementally increase to achieve the desired fixative effect.

Quantitative Data (lllustrative)

The following tables present illustrative data to demonstrate the expected impact of
Cyclohexadecanone on fragrance longevity. This data is not from a specific study but
represents the typical performance improvements observed when using an effective fixative.

Table 1: Effect of Cyclohexadecanone on the Evaporation Rate of Common Fragrance Top
Notes

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://www.benchchem.com/product/b1615262?utm_src=pdf-body
https://www.benchchem.com/product/b1615262?utm_src=pdf-body
https://www.benchchem.com/product/b1615262?utm_src=pdf-body
https://www.benchchem.com/product/b1615262?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

. Evaporation Evaporation
apor
s Rate without Rate with 2% % Decrease in
Fragrance Pressure )
Cyclohexadec Cyclohexadec Evaporation
Molecule (mmHg at
25°C) anone (% loss  anone (% loss Rate
in 1 hour) in 1 hour)
Linalool 0.16 65% 45% 30.8%
Limonene 1.98 85% 60% 29.4%
Bergamot Oil ~1.5 80% 55% 31.3%
Ethyl Acetate 94.7 >95% 75% >21%

Table 2: Sensory Panel Evaluation of Fragrance Longevity

E Average Intensity Average Intensity Average Intensity
ragrance
2 . Rating (1-10) at 2 Rating (1-10) at 4 Rating (1-10) at 6
Formulation
hours hours hours
Floral Accord (Control) 7.5 4.2 2.1
Floral Accord with 2%
7.8 6.5 4.8

Cyclohexadecanone

Experimental Protocols

Protocol for Evaluating Fragrance Fixation using
Headspace Gas Chromatography-Mass Spectrometry
(GC-MS)

This protocol details an instrumental method to quantify the reduction in the evaporation rate of

volatile fragrance compounds.

Objective: To measure the concentration of fragrance molecules in the headspace above a
sample over time, with and without the presence of Cyclohexadecanone.

Materials:
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e Fragrance solution (e.g., a model perfume containing top, middle, and base notes)
e Fragrance solution with the addition of Cyclohexadecanone (e.g., 2% w/w)

o Ethanol (perfumer's grade)

 Filter paper strips (blotters)

e Headspace vials (20 mL) with magnetic crimp caps

e Gas Chromatograph coupled with a Mass Spectrometer (GC-MS) equipped with a
headspace autosampler

e Analytical balance
o Micropipettes
Procedure:

e Sample Preparation:

o

Prepare a stock solution of a model fragrance in ethanol.

o Prepare a second stock solution of the same model fragrance containing a known
concentration of Cyclohexadecanone (e.g., 2% w/w).

o Accurately apply a precise amount (e.g., 100 pL) of the control fragrance solution onto a
filter paper strip.

o Immediately place the scented filter paper into a headspace vial and seal it.

o Repeat the process for the fragrance solution containing Cyclohexadecanone.

o Prepare multiple vials for each solution to allow for analysis at different time points.
e Headspace GC-MS Analysis:

o Incubate the vials at a constant temperature (e.g., 32°C to simulate skin temperature) for a
set equilibration time (e.g., 15 minutes).

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.benchchem.com/product/b1615262?utm_src=pdf-body
https://www.benchchem.com/product/b1615262?utm_src=pdf-body
https://www.benchchem.com/product/b1615262?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Analyze the headspace of the vials at various time intervals (e.g., 0, 1, 2, 4, 6, and 8
hours) using the GC-MS.

o The GC-MS method should be optimized for the separation and detection of the target
fragrance molecules.

o Data Analysis:

o Identify and quantify the peak area of each fragrance molecule at each time point for both
the control and the Cyclohexadecanone-containing samples.

o Plot the peak area of each analyte against time to generate evaporation profiles.

o Compare the evaporation profiles of the control and the sample with Cyclohexadecanone
to determine the percentage reduction in evaporation for each fragrance component.
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Fig. 1: Experimental workflow for headspace GC-MS analysis.
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Protocol for Sensory Evaluation of Fragrance Longevity

This protocol outlines a method for assessing the perceived longevity and character of a
fragrance using a trained sensory panel.

Objective: To evaluate the impact of Cyclohexadecanone on the perceived intensity and
character of a fragrance over time.

Materials:

e Fragrance solutions (control and with Cyclohexadecanone) in ethanol, presented in coded,
identical spray bottles.

e Unscented smelling strips (blotters).

» Awell-ventilated, odor-free evaluation room.

» Data collection forms or software.

o Apanel of trained sensory assessors (typically 8-12 individuals).
Procedure:

e Panelist Training:

o Train panelists on the fragrance terminology and the use of the intensity rating scale (e.qg.,
a 10-point scale where 1 is no odor and 10 is extremely strong).

o Familiarize panelists with the fragrance profile being tested.
o Sample Evaluation:
o Provide each panelist with a set of coded blotters.

o In a controlled manner, apply one spray of the control fragrance to one blotter and one
spray of the Cyclohexadecanone-containing fragrance to another.

o Instruct panelists to evaluate the intensity and character of the fragrance on each blotter at
specified time intervals (e.g., immediately after application, 30 minutes, 1, 2, 4, 6, and 8
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hours).
o Panelists should record their assessments on the provided forms.
o Data Analysis:
o Collect the data from all panelists.
o Calculate the average intensity ratings for each fragrance at each time point.
o Analyze any qualitative comments on the fragrance character.

o Use appropriate statistical methods (e.g., t-tests or ANOVA) to determine if there are
significant differences in perceived intensity between the control and the test sample over
time.

Perceived Scent Notes Over Time

Control
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Click to download full resolution via product page

Fig. 2: Logical relationship of fragrance evaporation.

Safety and Regulatory Information

Cyclohexadecanone has been evaluated for safety by the Research Institute for Fragrance
Materials (RIFM) and is considered safe for use in cosmetic products within the recommended
concentration levels.[4]
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» Skin Sensitization: While generally well-tolerated, Cyclohexadecanone has the potential to
cause skin sensitization in a small percentage of individuals.[1] It is recommended to adhere
to the concentration limits established by the International Fragrance Association (IFRA).

o Toxicology: Acute oral and dermal toxicity studies have shown a low order of toxicity. A
toxicological and dermatological review has been published, summarizing the available data
on its safety.[4]

Professionals should always consult the latest IFRA standards and local regulations for the
most up-to-date guidance on the use of any fragrance ingredient.

Olfactory Signaling Pathway

The perception of fragrance begins with the interaction of volatile molecules with olfactory
receptors in the nasal cavity. This interaction initiates a signal transduction cascade that results
in the perception of smell in the brain. Understanding this pathway is crucial for appreciating
the complexities of fragrance science.
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Fig. 3: Olfactory signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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